1-(2-fluorobenzoyl)-N-2-pyridinyl-4-piperidinecarboxamide

• IUPAC Name: 1-(2-fluorobenzoyl)-N-pyridin-2-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H18FN3O2/c19-15-6-2-1-5-14(15)18(24)22-11-8-13(9-12-22)17(23)21-16-7-3-4-10-20-16/h1-7,10,13H,8-9,11-12H2,(H,20,21,23)
• InChI Key: KWVBIWFOLCFPDW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=CC=N2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C18H18FN3O2
• Molecular Weight: 327.4 g/mol

Description

1-(2-fluorobenzoyl)-N-2-pyridinyl-4-piperidinecarboxamide, also known as FP-2.6, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. FP-2.6 belongs to a class of compounds known as piperidinecarboxamides, which have been found to exhibit a range of biological activities, including antitumor, anti-inflammatory, and analgesic effects.

Mechanism of Action

The exact mechanism of action of 1-(2-fluorobenzoyl)-N-2-pyridinyl-4-piperidinecarboxamide is not fully understood, but studies have suggested that the compound may exert its effects through the inhibition of certain enzymes and signaling pathways. For example, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, this compound has been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
Studies have demonstrated that this compound can exert a range of biochemical and physiological effects. For example, the compound has been found to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, this compound has been shown to inhibit the proliferation and migration of cancer cells, as well as induce apoptosis (programmed cell death) in these cells.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-fluorobenzoyl)-N-2-pyridinyl-4-piperidinecarboxamide in lab experiments is its potential as a therapeutic agent for various diseases. Additionally, the compound is relatively easy to synthesize and has been found to exhibit low toxicity in animal studies. However, one limitation of using this compound in lab experiments is the lack of understanding of its exact mechanism of action, which may hinder the development of more targeted therapies.

Future Directions

There are several future directions for research on 1-(2-fluorobenzoyl)-N-2-pyridinyl-4-piperidinecarboxamide. One area of interest is the development of more targeted therapies that can selectively inhibit the activity of specific enzymes or signaling pathways. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent for various diseases. Finally, research is needed to explore the potential of this compound in combination with other drugs or therapies, which may enhance its effectiveness.

Scientific Research Applications

1-(2-fluorobenzoyl)-N-2-pyridinyl-4-piperidinecarboxamide has been the subject of numerous scientific studies due to its potential as a therapeutic agent. One area of research has focused on the compound's antitumor activity, with studies demonstrating that this compound can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been found to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory conditions.